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Compound of Interest

Compound Name: Cyclopentylacetylene

Cat. No.: B7770645 Get Quote

A Technical Guide to Cyclopentylacetylene (C7H₁₀)
Abstract: This document provides a comprehensive technical overview of

cyclopentylacetylene (C₇H₁₀), a valuable alkyne compound utilized in advanced organic

synthesis. It details the molecule's fundamental chemical and physical properties, outlines

plausible synthetic methodologies, and discusses its applications, particularly within the

pharmaceutical and materials science sectors. Safety and handling protocols are also

summarized. This guide is intended for researchers, chemists, and professionals in drug

development who require detailed information on this versatile chemical intermediate.

Core Properties and Chemical Identity
Cyclopentylacetylene, also known by its IUPAC name ethynylcyclopentane, is an organic

compound with the chemical formula C₇H₁₀.[1] It consists of a five-membered cyclopentyl ring

attached to an acetylene functional group. This structure makes it a useful building block for

introducing a cyclopentyl moiety and a reactive alkyne handle into more complex molecules.[2]

Physicochemical Data
The key quantitative properties of cyclopentylacetylene are summarized in the table below.

These values have been compiled from various chemical data sources and are essential for

experimental design and process safety.
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Property Value

Molecular Formula C₇H₁₀

Molecular Weight 94.15 g/mol [1][3]

IUPAC Name ethynylcyclopentane[1][4]

Synonyms
Cyclopentyl acetylene, Ethynylcyclopentane[1]

[4][5]

CAS Number 930-51-8[1][3][4]

Appearance Clear yellow liquid[6][7]

Density 0.812 g/mL at 25 °C[8][9]

Boiling Point 107-109 °C[5][6]

Flash Point 1.1 °C (34 °F)[5][8]

Refractive Index n20/D 1.432[8][9]

XLogP3 2.5[1]

Structural and Property Overview
The following diagram illustrates the logical relationship between the chemical identity of

cyclopentylacetylene and its primary characteristics.

Cyclopentylacetylene
(C₇H₁₀)

Identifiers Physical Properties Safety Hazards

CAS: 930-51-8 IUPAC: ethynylcyclopentane Density: 0.812 g/mL Boiling Point: 107-109 °C Flash Point: 1.1 °C Highly Flammable (H225) Harmful if Swallowed (H302) Skin/Eye Irritant
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Caption: Overview of Cyclopentylacetylene's identity and properties.

Synthesis and Experimental Protocols
The synthesis of cyclopentylacetylene requires careful consideration of reaction pathways to

avoid side products. While the direct Sₙ2 reaction between an acetylide anion and a

cyclopentyl halide seems straightforward, it is often complicated by a competing E2 elimination

reaction, which can significantly lower the yield by producing cyclopentene.[5][8]

A more robust and controllable synthetic strategy involves a multi-step process starting from a

readily available precursor like cyclopentanone. This approach offers better control over the

formation of the desired product.

Generalized Two-Step Synthesis from Cyclopentanone
A plausible and widely applicable methodology for synthesizing cyclopentylacetylene is

outlined below. This process involves the nucleophilic addition of an acetylide to a ketone,

followed by the deoxygenation of the resulting tertiary alcohol.

Cyclopentanone Step 1:
Ethynylation

1. Lithium Acetylide
2. Aqueous Workup

1-Ethynylcyclopentanol Step 2:
Deoxygenation

e.g., Barton-McCombie
Reduction

Cyclopentylacetylene

Click to download full resolution via product page

Caption: Proposed two-step synthesis workflow for cyclopentylacetylene.

Experimental Methodology
Protocol 2.2.1: Synthesis of 1-Ethynylcyclopentanol (Ethynylation)

This step involves the nucleophilic addition of an acetylide anion to the carbonyl carbon of

cyclopentanone.[5]

Reagent Preparation: A solution of lithium acetylide (or another suitable acetylide source like

ethynylmagnesium bromide) is prepared in an appropriate anhydrous solvent (e.g., THF,
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diethyl ether) under an inert atmosphere (e.g., Nitrogen, Argon).

Reaction: The reaction vessel is cooled, typically to 0 °C or lower. Cyclopentanone, dissolved

in the same anhydrous solvent, is added dropwise to the acetylide solution.

Monitoring and Quenching: The reaction is stirred at low temperature and monitored for

completion using a suitable technique (e.g., Thin Layer Chromatography). Upon completion,

the reaction is carefully quenched by the slow addition of an aqueous solution, such as

saturated ammonium chloride.

Extraction and Purification: The organic layer is separated, and the aqueous layer is

extracted with an organic solvent. The combined organic extracts are washed, dried over an

anhydrous salt (e.g., MgSO₄), filtered, and concentrated under reduced pressure. The crude

1-ethynylcyclopentanol is then purified, typically by vacuum distillation or column

chromatography.

Protocol 2.2.2: Synthesis of Cyclopentylacetylene (Deoxygenation)

This step removes the hydroxyl group from the tertiary alcohol intermediate. The Barton-

McCombie deoxygenation is a classic method for such transformations.

Formation of a Thiocarbonyl Derivative: The 1-ethynylcyclopentanol intermediate is reacted

with a reagent such as thiophosgene or phenyl chlorothionoformate in the presence of a

base (e.g., DMAP) to form a thiocarbonyl derivative (e.g., a xanthate ester).

Radical Reduction: The thiocarbonyl derivative is then treated with a radical initiator (e.g.,

AIBN) and a radical chain carrier, typically tributyltin hydride (Bu₃SnH) or a less toxic

alternative, in a suitable solvent like toluene.

Reaction Conditions: The mixture is heated to initiate the radical reaction, which proceeds to

cleave the C-O bond and replace it with a C-H bond.

Workup and Purification: After the reaction is complete, the solvent is removed, and the

crude product is purified. Purification often involves challenging separations to remove tin

byproducts, followed by distillation or chromatography to isolate the final

cyclopentylacetylene product.
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Applications in Research and Development
Cyclopentylacetylene is primarily used as an intermediate in organic synthesis.[2] Its

bifunctional nature—a stable aliphatic ring and a reactive alkyne group—makes it a versatile

component in the synthesis of more complex molecules.

Pharmaceutical Intermediates: The compound is used in the preparation of pharmaceutical

ingredients.[2][9] The cyclopentyl group is a common structural motif in many biologically

active molecules, and the alkyne can be readily transformed into other functional groups or

used in coupling reactions (e.g., Sonogashira, Click chemistry) to build molecular complexity.

Organic Synthesis: As a terminal alkyne, it can be deprotonated to form a nucleophilic

acetylide, which can then be used to form new carbon-carbon bonds. This is fundamental in

constructing larger molecular frameworks for new materials or drug candidates.

Safety and Handling
Cyclopentylacetylene is a hazardous chemical that requires strict safety protocols.

Primary Hazards:

Flammability: It is a highly flammable liquid and vapor (GHS classification H225).[1][7] It

has a low flash point and should be kept away from heat, sparks, open flames, and other

ignition sources.

Toxicity: The compound is harmful if swallowed (H302).[1][7]

Irritation: It is known to cause skin and serious eye irritation.

Handling:

Work should be conducted in a well-ventilated area or a chemical fume hood.

Use explosion-proof electrical and lighting equipment.

Personal Protective Equipment (PPE), including safety goggles, face shields, chemical-

resistant gloves, and flame-retardant lab coats, is mandatory.[8]
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Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated place designated as a

flammables area.[5][7]

Ground and bond containers and receiving equipment to prevent static discharge.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. mdpi.com [mdpi.com]

2. Cyclopentenone synthesis [organic-chemistry.org]

3. Cyclopentanone synthesis [organic-chemistry.org]

4. Cyclopentene synthesis [organic-chemistry.org]

5. chem.libretexts.org [chem.libretexts.org]

6. Show how you might synthesize the following compounds, using acet... | Study Prep in
Pearson+ [pearson.com]

7. chem.libretexts.org [chem.libretexts.org]

8. baranlab.org [baranlab.org]

9. masterorganicchemistry.com [masterorganicchemistry.com]

To cite this document: BenchChem. [Molecular weight and formula of cyclopentylacetylene
(C7H10)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7770645#molecular-weight-and-formula-of-
cyclopentylacetylene-c7h10]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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